Cas no 1073494-56-0 ((2-prop-1-ynylphenyl)boronic Acid)

• Product Name: (2-prop-1-ynylphenyl)boronic Acid
• CAS No: 1073494-56-0
• MF: C₉H₉BO₂
• MW: 159.977562665939
• CID: 1183404
• PubChem ID: 42611280
• Update Time: 2025-05-19

(2-prop-1-ynylphenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-prop-1-ynylphenyl)boronic Acid
• SCHEMBL4151727
• (2-(Prop-1-yn-1-yl)phenyl)boronic acid
• DTXSID60655050
• [2-(Prop-1-yn-1-yl)phenyl]boronic acid
• EN300-7930007
• 1073494-56-0

• Inchi： 1S/C9H9BO2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h3-4,6-7,11-12H,1H3
• InChI Key： CZEHXQUXMYYIRD-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1C#CC)O

Computed Properties

• Exact Mass: 160.0695597g/mol
• Monoisotopic Mass: 160.0695597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (2-prop-1-ynylphenyl)boronic Acid

(2-prop-1-ynylphenyl)boronic Acid: A Comprehensive Overview

The compound with CAS No. 1073494-56-0, commonly referred to as (2-prop-1-ynylphenyl)boronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and its potential applications in various research domains. In this article, we will delve into the characteristics, synthesis, applications, and recent advancements associated with (2-prop-1-ynylphenyl)boronic acid.

Structure and Properties: The molecular structure of (2-prop-1-ynylphenyl)boronic acid consists of a phenyl ring substituted with a propargyl group (C≡CCH3) at the 2-position and a boronic acid group (-B(OH)2). This combination of functional groups makes it a versatile building block in organic synthesis. The boronic acid group is particularly valuable due to its reactivity in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the construction of biaryl compounds.

Synthesis: The synthesis of (2-prop-1-ynylphenyl)boronic acid typically involves multi-step processes that often start with the bromination of phenol derivatives followed by substitution reactions to introduce the propargyl group. Recent advancements have focused on optimizing these steps to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles.

Applications: One of the most notable applications of (2-prop-1-ynylphenyl)boronic acid is in drug discovery and development. Its ability to participate in various coupling reactions makes it an ideal candidate for constructing complex molecular frameworks with potential pharmacological activities. Additionally, this compound has found utility in materials science, particularly in the synthesis of advanced materials such as conductive polymers and OLEDs (Organic Light Emitting Diodes), where its electronic properties play a crucial role.

Recent Research Developments: In recent years, researchers have explored the use of (2-prop-1-ynylphenyl)boronic acid in bioconjugation chemistry, where it serves as a linker for attaching biomolecules to surfaces or nanoparticles. This has opened new avenues for applications in diagnostics and targeted drug delivery systems. Furthermore, studies have highlighted its potential in click chemistry reactions, enabling rapid and efficient synthesis of diverse structures.

Safety and Handling: While (2-prop-1-ynylphenyl)boronic acid is not classified as a hazardous material under normal conditions, it is essential to handle it with care due to its chemical reactivity. Proper storage conditions, such as keeping it away from moisture and light, are recommended to maintain its stability.

In conclusion, (2-prop-1-ynylphenyl)boronic acid (CAS No. 1073494-56-0) stands out as a versatile and valuable compound in contemporary chemical research. Its unique properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking uses for this remarkable molecule.